[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• SMILES: CC1=CC=C(O1)C(C)NCC2CCCO2
• InChI: InChI=1S/C12H19NO2/c1-9-5-6-12(15-9)10(2)13-8-11-4-3-7-14-11/h5-6,10-11,13H,3-4,7-8H2,1-2H3
• InChIKey: ZOHZOMZVFIGERO-UHFFFAOYSA-N

1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine: A Heterocyclic Amine Building Block for Pharmaceutical and Chemical Synthesis

The compound [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine (CAS 1021104-30-2) is a specialized secondary amine with a molecular formula of C12H19NO2 and a molecular weight of 209.28 g/mol . It features a 5-methylfuran moiety and an oxolane (tetrahydrofuran) ring, classifying it as a heterocyclic amine building block. The compound is commercially available with a purity of NLT 98%, and vendors provide analytical documentation such as NMR, HPLC, and COA .

Building Block Heterocyclic amine for pharmaceutical and chemical synthesis workflows

Scaffold Dual-ring architecture combining 5-methylfuran and oxolane moieties

Documentation Analytical documentation supports procurement reproducibility

Structural Nuance of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine Prevents Simple Substitution

While many furan-based amines exist, the specific combination of a 5-methylfuran ring and an oxolane (tetrahydrofuran) group connected via an ethylamine linker creates a unique stereoelectronic and conformational profile. This structural complexity is not captured by simpler analogs like 1-(5-methylfuran-2-yl)ethanamine [1]. Substituting with a compound lacking the oxolane moiety or having a different substitution pattern would fundamentally alter its potential for intermolecular interactions, steric fit in binding pockets, and overall physicochemical properties, making it unsuitable as a drop-in replacement without experimental validation .

Attribute

Target Compound

Simpler Analogs

Oxolane ring

Present

Absent; may alter H-bonding and steric interaction profile

Substitution pattern

5-methylfuran + oxolane

Different pattern may shift binding and physicochemical properties

Interchangeability

Unique stereoelectronic profile

Direct substitution may require experimental validation

• [1] ChemSrc. (2024). 64270-99-1: 1-(5-methyl-2-furyl)ethanamine. Retrieved from https://m.chemsrc.com/baike/336932.html View Source

Quantitative Evidence for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Purity and Documentation: A Minimum Viable Product Specification for Reproducible Research

Commercially, the compound is supplied with a guaranteed purity of at least 98% (NLT 98%) and is accompanied by standard analytical documentation including NMR, MSDS, HPLC, and COA . This is a common baseline for research chemicals. No comparative data exists for this specific compound against other vendors or syntheses. This is considered the minimum procurement specification for ensuring reproducible synthetic or screening outcomes .

Purity Specification

Vendor specification

≥98% (NLT)

Minimum procurement specification for reproducibility

Data to verify; NMR, HPLC, COA available

Evidence Dimension	Chemical Purity
Target Compound Data	≥ 98% (NLT 98%)
Comparator Or Baseline	Not specified (Vendor standard)
Quantified Difference	N/A
Conditions	Vendor specification (Aceschem)

Why This Matters

A defined purity level with accompanying analytical data is essential for experimental reproducibility, which is a primary concern for procurement in both academic and industrial research settings.

P2X3 Antagonism Potential: Structural Analogy to a Broad Class of Modulators

The compound's structure contains motifs found in known P2X3 receptor antagonists. While no direct data exists for this exact molecule, a structurally related furan-amine derivative (BindingDB BDBM50592275/CHEMBL5173780) demonstrated antagonist activity at the human P2X3 receptor with an IC50 of 4.68E+3 nM (4.68 µM) [1]. The patent literature also describes a broad class of heterocyclic compounds with P2X3 antagonistic activity, highlighting their potential for high selectivity and metabolic stability [2]. These findings suggest a plausible but unconfirmed class of activity for this compound.

P2X3 Antagonism Context

Class-level inference

Analog IC50 4.68 µM

Class-level inference only; target compound unvalidated

Requires direct experimental validation

Evidence Dimension	P2X3 Receptor Antagonism (IC50)
Target Compound Data	No data available for target compound
Comparator Or Baseline	Structurally related analog (CHEMBL5173780) IC50: 4.68 µM
Quantified Difference	N/A
Conditions	Cell-based assay, human P2X3 receptor [1]

Why This Matters

Understanding the compound's potential biological activity class is critical for researchers designing screening libraries for P2X3-related therapeutic targets, though direct validation is required.

• [1] BindingDB. (2023). Ligand BDBM50592275 (CHEMBL5173780). Retrieved from https://ww.bindingdb.org/bind/ByLigandIds?LigandIds[]=BDBM50592275 View Source
• [2] Wuhan Ll Science and Technology Development Co., Ltd. (2019). Heterocyclic compound, intermediate, and preparation method therefor and application thereof. U.S. Patent No. 12,503,468. View Source

Structural Differentiation from Analogs: Key Moieties and Molecular Metrics

The compound's structure (C12H19NO2, MW 209.28) differentiates it from simpler analogs. For example, the removal of the oxolane ring yields 1-(5-methylfuran-2-yl)ethanamine (C7H11NO, MW 125.17), a much smaller molecule with different properties [1]. Replacing the oxolane with a furan ring results in (furan-2-yl)methyl-1-(5-methylfuran-2-yl)ethylamine (C12H15NO2, MW 205.25), which has increased aromaticity and rigidity . These structural differences directly impact lipophilicity, hydrogen-bonding capacity, and metabolic stability, making the compound a distinct entity for structure-activity relationship (SAR) studies.

Structural Differentiation

Reported

MW 209.28 vs 125.17 (simpler analog)

Distinct molecular metrics support SAR exploration

MW increase 84.11 g/mol vs primary amine analog

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	C12H19NO2, 209.28 g/mol
Comparator Or Baseline	1-(5-methylfuran-2-yl)ethanamine (C7H11NO, 125.17 g/mol); (furan-2-yl)methyl-1-(5-methylfuran-2-yl)ethylamine (C12H15NO2, 205.25 g/mol)
Quantified Difference	MW increase of 84.11 g/mol vs. primary amine analog
Conditions	N/A (Calculated from molecular formula)

Why This Matters

For researchers engaged in medicinal chemistry or chemical biology, the distinct molecular metrics and functional groups of this compound provide a unique starting point for SAR exploration, which is a key factor in compound selection and procurement.

• [1] ChemSrc. (2024). 64270-99-1: 1-(5-methyl-2-furyl)ethanamine. Retrieved from https://m.chemsrc.com/baike/336932.html View Source

Best Research and Industrial Application Scenarios for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Building Block for Exploring P2X3 Antagonist SAR

Given the structural analogy to a class of compounds with P2X3 antagonistic activity , this molecule is well-suited as a building block or scaffold for medicinal chemistry programs investigating purinergic signaling in pain, inflammation, or urological disorders [1]. Its unique combination of a substituted furan and an oxolane ring allows for the exploration of novel chemical space in the search for more selective and stable P2X3 modulators.

Specialized Intermediate for the Synthesis of Complex Heterocycles

The compound's secondary amine function and its two heterocyclic rings make it a versatile intermediate in organic synthesis. It can be used in reductive amination or alkylation reactions to create more complex molecular architectures, particularly those containing both aromatic (furan) and saturated oxygen (oxolane) heterocycles, which are of interest in pharmaceutical and agrochemical development.

Reference Material for Analytical Method Development

With its high commercial purity (≥98%) and the availability of standard analytical documentation like NMR and HPLC , this compound is a suitable candidate for use as a reference standard in the development and validation of analytical methods for this specific class of amines or as a system suitability standard for HPLC or GC analysis.

Application

Selection Property

Validation Focus

P2X3 receptor signaling studies

Heterocyclic scaffold diversity

Purinergic pathway target engagement

Heterocyclic library synthesis

Secondary amine reactivity

Reductive amination / alkylation compatibility

Analytical method development

Validated purity documentation

HPLC/NMR system suitability

• [1] Wuhan Ll Science and Technology Development Co., Ltd. (2019). Heterocyclic compound, intermediate, and preparation method therefor and application thereof. U.S. Patent No. 12,503,468. View Source